Cas no 144027-77-0 (H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate)

• Product Name: H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate
• CAS No: 144027-77-0
• MF: C₃₀H₅₃N₁₁O₁₃
• MW: 775.807726621628
• CID: 6366880
• PubChem ID: 131698143
• Update Time: 2026-03-11

H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate Chemical and Physical Properties

Names and Identifiers

• H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate
• MFCD31720391
• acetic acid;(2S)-6-amino-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-carboxypropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]hexanoic acid
• 144027-77-0

• Inchi： 1S/C28H49N11O11.C2H4O2/c29-8-2-1-5-16(27(49)50)37-25(47)19-7-4-10-39(19)26(48)18(14-40)38-24(46)17(11-22(43)44)36-21(42)13-34-23(45)15(35-20(41)12-30)6-3-9-33-28(31)32;1-2(3)4/h15-19,40H,1-14,29-30H2,(H,34,45)(H,35,41)(H,36,42)(H,37,47)(H,38,46)(H,43,44)(H,49,50)(H4,31,32,33);1H3,(H,3,4)/t15-,16-,17-,18-,19-;/m0./s1
• InChI Key： APBLISRQUOJNAB-UYNNABTASA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CO)NC([C@H](CC(=O)O)NC(CNC([C@H](CCC/N=C(\N)/N)NC(CN)=O)=O)=O)=O)=O)N[C@H](C(=O)O)CCCCN.OC(C)=O

Computed Properties

• Exact Mass: 775.38243079g/mol
• Monoisotopic Mass: 775.38243079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 54
• Rotatable Bond Count: 23
• Complexity: 1280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 414Ų

Additional information on H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate

H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate and Its Significance in Modern Chemical Biology

The compound with the CAS number 144027-77-0, specifically named as H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate, represents a synthetic peptide that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This peptide, composed of a sequence of amino acids terminated with an acetic acid group, is not only a subject of academic interest but also holds potential applications in drug development and therapeutic interventions.

Peptides such as H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate are integral to understanding biological processes at the molecular level. The specific sequence of amino acids in this peptide influences its biological activity, making it a valuable tool for researchers studying protein-protein interactions, enzyme mechanisms, and cellular signaling pathways. The acetic acid termination at the C-terminus enhances its solubility and stability, which are critical factors in both in vitro and in vivo studies.

In recent years, advancements in synthetic chemistry have enabled the precise modification of peptide sequences, leading to the development of novel compounds with enhanced functionalities. The synthesis of H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate exemplifies this progress, as it allows for controlled modifications that can fine-tune its biological properties. Such modifications are essential for creating peptides with specific targeting capabilities, which is particularly relevant in the development of targeted therapies for various diseases.

One of the most compelling aspects of H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate is its potential role in modulating immune responses. Peptides derived from natural proteins have been shown to interact with immune cells and influence cytokine production, making them promising candidates for immunomodulatory therapies. Current research is exploring how modifications to the sequence of this peptide can enhance its ability to activate or suppress specific immune pathways, thereby opening new avenues for treating autoimmune disorders and infections.

The acetic acid group at the C-terminus also plays a crucial role in determining the pharmacokinetic properties of the peptide. This group enhances water solubility, which is essential for oral or injectable formulations. Additionally, it can influence how the peptide is metabolized and cleared from the body, providing insights into its potential therapeutic window and dosing requirements. These factors are critical considerations in drug development, as they directly impact the compound's efficacy and safety profile.

Recent studies have highlighted the importance of peptide-based therapeutics in addressing unmet medical needs. For instance, peptides like H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate have been investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these peptides to cross the blood-brain barrier and interact with specific neural receptors makes them attractive candidates for developing neuroprotective therapies. Moreover, their synthetic nature allows for rapid iteration and optimization, accelerating the drug discovery process.

The role of peptides in cancer therapy is another area where H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate shows promise. Peptide-based vaccines and targeted therapies have demonstrated efficacy in eliciting anti-tumor responses by activating the immune system against cancer cells. Researchers are exploring how modifications to this peptide can enhance its ability to bind to tumor-specific antigens or stimulate immune cells more effectively. Such advancements could lead to more personalized and effective cancer treatments.

In conclusion, H-Gly-Arg-Gly-Asp-Ser-Pro-Lys-OH Acetate, with its CAS number 144027-77-0, represents a significant advancement in chemical biology and pharmaceutical research. Its unique sequence and acetic acid termination make it a versatile tool for studying biological processes and developing novel therapeutics. As research continues to uncover new applications for this peptide, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.